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Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of 3-lodo-8-nitroquinoline. It includes a compilation of its known
identifiers, predicted physicochemical properties, and a detailed experimental protocol for its
synthesis. This document is intended to serve as a valuable resource for researchers and
professionals engaged in chemical synthesis, drug discovery, and materials science, where
substituted quinolines are of significant interest.

Introduction

Quinoline and its derivatives are a prominent class of heterocyclic compounds that are integral
to numerous areas of chemical and pharmaceutical research. Their versatile scaffold is found
in a wide array of natural products and synthetic molecules exhibiting diverse biological
activities, including antimicrobial, anticancer, and anti-inflammatory properties. The introduction
of substituents, such as halogens and nitro groups, to the quinoline ring system can
significantly modulate its electronic properties and biological functions. 3-lodo-8-
nitroquinoline, a member of this family, presents a uniqgue combination of an electron-
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withdrawing nitro group and a bulky iodo substituent, making it a compound of interest for
further investigation and application in medicinal chemistry and materials science.

Physicochemical Properties

A summary of the key identifiers and predicted physicochemical properties of 3-lodo-8-
nitroquinoline is presented below. Experimental data for several of these properties are not
readily available in the current literature and await empirical determination.

Table 1: Identifiers and Physicochemical Properties of 3-lodo-8-nitroquinoline

Property Value Source
IUPAC Name 3-iodo-8-nitroquinoline
CAS Number 497084-46-5 [1][2]
Molecular Formula CoHsIN20:2 [11[3]
Molecular Weight 300.05 g/mol [1]
Monoisotopic Mass 299.93958 Da [3]
Predicted Density 2.0£0.1 g/cm3 [1]
Predicted Boiling Point 401.2+30.0 °C at 760 mmHg [1]
Predicted Flash Point 196.4+24.6 °C [1]
Predicted XlogP 2.1 [3]
Synthesis

The synthesis of 3-lodo-8-nitroquinoline can be achieved through the direct iodination of 8-
nitroquinoline. The following protocol is based on established methods for the regioselective
lodination of quinoline derivatives.

Experimental Protocol: lodination of 8-Nitroquinoline

This procedure outlines a method for the synthesis of 3-lodo-8-nitroquinoline from 8-
nitroquinoline.
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Materials:

e 8-Nitroquinoline

e N-lodosuccinimide (NIS)
e Acetic acid

o Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic
stirrer, etc.)

 Purification apparatus (e.g., column chromatography system)
Procedure:[4]

 In a suitable round-bottom flask, dissolve 8-nitroquinoline (1.0 equivalent) in glacial acetic
acid.[4]

e To this solution, add N-lodosuccinimide (NIS) (1.0 equivalent).[4]

 Stir the reaction mixture at room temperature. The progress of the reaction should be
monitored by a suitable analytical technique, such as thin-layer chromatography (TLC) or
gas chromatography (GC).[4]

e Upon completion of the reaction, the solvent is removed under reduced pressure.

e The crude product is then purified using an appropriate method, such as column
chromatography on silica gel, to yield pure 3-lodo-8-nitroquinoline.

Workflow for the Synthesis of 3-lodo-8-nitroquinoline
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A schematic workflow for the synthesis of 3-lodo-8-nitroquinoline.

Spectral Data
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Detailed experimental spectral data for 3-lodo-8-nitroquinoline are not widely published.
However, based on the known spectral characteristics of related nitro- and iodo-substituted
quinolines, the following are expected:

'H NMR: The proton NMR spectrum is expected to show signals in the aromatic region, with
chemical shifts influenced by the electron-withdrawing nitro group and the iodo substituent.

e 13C NMR: The carbon NMR spectrum will display distinct resonances for the nine carbon
atoms of the quinoline ring, with the positions of the signals affected by the attached
functional groups.

e Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands
for the C-I stretching vibration, the symmetric and asymmetric stretching vibrations of the
nitro group (typically around 1530-1500 cm~* and 1370-1330 cm~?), and the aromatic C-H
and C=C stretching vibrations.

e Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the
molecular weight of the compound (300.05 g/mol ). The isotopic pattern of iodine (2’ is the
only stable isotope) will be evident.

Biological Activity

The biological activities of 3-lodo-8-nitroquinoline have not been extensively reported.
However, the broader class of nitroquinolines is known to exhibit a range of biological effects.
The nitro group can undergo enzymatic reduction in biological systems, leading to the
formation of reactive intermediates that can interact with cellular macromolecules.[1]

Potential Mechanisms of Action

The mechanism of action for many nitroaromatic compounds involves their reduction to form
reactive nitroso and hydroxylamine intermediates, or further to a nitro radical anion. These
reactive species can induce cellular damage through various mechanisms, including covalent
modification of proteins and nucleic acids, and the generation of oxidative stress.

Generalized Mechanism of Action for Nitroaromatic Compounds
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A generalized signaling pathway for the bioactivation of nitroaromatic compounds.

Safety and Handling

3-lodo-8-nitroquinoline should be handled with care in a well-ventilated laboratory fume hood.
[1] Appropriate personal protective equipment, including safety goggles, gloves, and a lab coat,
should be worn.[1] It is classified as harmful if swallowed, in contact with skin, or if inhaled.[1] In
case of exposure, immediate medical attention is advised. Store the compound in a tightly
sealed container in a cool, dry place away from heat and oxidizing agents.[1]

Conclusion

3-lodo-8-nitroquinoline is a halogenated nitroaromatic compound with potential for further
investigation in various fields of chemistry and drug discovery. This guide has summarized the
available information on its properties and provided a clear protocol for its synthesis. The lack
of extensive experimental data highlights the opportunity for further research to fully
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characterize this compound and explore its potential applications. Future studies should focus
on obtaining detailed experimental physical and spectral data, as well as investigating its
specific biological activities and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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